2-Boc-8-(Pent-4-enyl)-2,8-diazaspiro[4.5]decane

• CAS RN: 1233026-42-0
• Molecular Formula: C18H32N2O2
• Molecular Weight: 308.5 g/mol
• IUPAC Name: tert-butyl 8-pent-4-enyl-2,8-diazaspiro[4.5]decane-2-carboxylate
• InChI: InChI=1S/C18H32N2O2/c1-5-6-7-11-19-12-8-18(9-13-19)10-14-20(15-18)16(21)22-17(2,3)4/h5H,1,6-15H2,2-4H3
• InChI Key: RPPVGQQLIWMNOO-UHFFFAOYSA-N
• SMILES: CC(C)(C)OC(=O)N1CCC2(C1)CCN(CC2)CCCC=C

Description

Synthesis Analysis

• One-Step Synthesis with Exocyclic Double Bonds

  • This one-step process involves highly regioselective C–C coupling and spiro scaffold formation.

• Difluoroalkylation/Dearomatization

  • The reaction proceeds via a tandem radical addition and dearomatizing cyclization process, yielding a promising scaffold for biologically active compounds.

Molecular Structure Analysis

The molecular formula of 2-Boc-8-(Pent-4-enyl)-2,8-diazaspiro[4.5]decane is C₁₉H₃₄N₂O₂ . Its spirocyclic structure comprises a diazaspiro[4.5]decane core with exocyclic double bonds. The Boc group provides steric protection, while the pent-4-enyl moiety imparts reactivity and functionalization potential.